Cas no 28224-43-3 (2,5-Methanopentalen-3a(1H)-amine, hexahydro-)

• Product Name: 2,5-Methanopentalen-3a(1H)-amine, hexahydro-
• CAS No: 28224-43-3
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 3929008
• PubChem ID: 2794246
• Update Time: 2025-10-29

2,5-Methanopentalen-3a(1H)-amine, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Methanopentalen-3a(1H)-amine, hexahydro-
• SCHEMBL14573043
• hexahydro-2,5-methanopentalen-3a(1H)-amine
• CHEMBL454536
• SCHEMBL646841
• tricyclo[3.3.1.03,7]nonan-3-amine
• Octahydro-2,5-methanopentalen-3a-amine
• AKOS006228460
• NGGRFWRIBLQVEP-UHFFFAOYSA-N
• 28224-43-3

• Inchi： 1S/C9H15N/c10-9-4-6-1-7(5-9)3-8(9)2-6/h6-8H,1-5,10H2
• InChI Key： NGGRFWRIBLQVEP-UHFFFAOYSA-N
• SMILES： C1C2C3(N)CC(CC1C3)C2

Computed Properties

• Exact Mass: 137.120449483Da
• Monoisotopic Mass: 137.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 2,5-Methanopentalen-3a(1H)-amine, hexahydro-

Introduction to 2,5-Methanopentalen-3a(1H)-amine, hexahydro- (CAS No. 28224-43-3)

2,5-Methanopentalen-3a(1H)-amine, hexahydro- (CAS No. 28224-43-3) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as hexahydro-2,5-methanopentalen-3a(1H)-amine, is a derivative of the pentalene scaffold, which is a bicyclic hydrocarbon with a distinctive molecular structure. The compound's chemical formula is C₉H₁₅N, and it has a molecular weight of approximately 137.21 g/mol.

The structure of hexahydro-2,5-methanopentalen-3a(1H)-amine is characterized by a six-membered ring fused to a five-membered ring, with a methylene bridge connecting the two rings at positions 2 and 5. The presence of an amine group at the 3a position adds to the compound's reactivity and potential for functionalization. This unique structure has led researchers to explore its potential applications in various areas, including pharmaceuticals and materials science.

In recent years, there has been growing interest in the synthesis and biological activity of hexahydro-2,5-methanopentalen-3a(1H)-amine. One of the key challenges in working with this compound is its synthesis. Several synthetic routes have been developed to produce hexahydro-2,5-methanopentalen-3a(1H)-amine, including catalytic hydrogenation of the corresponding pentalene derivative and ring-closing metathesis reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research.

The biological activity of hexahydro-2,5-methanopentalen-3a(1H)-amine has been a focal point of recent studies. Initial investigations have shown that this compound exhibits antimicrobial properties against a range of bacteria and fungi. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that hexahydro-2,5-methanopentalen-3a(1H)-amine demonstrated significant inhibitory effects against Staphylococcus aureus and Candida albicans. These findings suggest that the compound could have potential applications in developing new antimicrobial agents.

Beyond its antimicrobial properties, hexahydro-2,5-methanopentalen-3a(1H)-amine has also shown promise in neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can modulate certain neurotransmitter systems in the brain. Specifically, it was observed to interact with serotonin receptors, which are involved in regulating mood and behavior. This interaction could make hexahydro-2,5-methanopentalen-3a(1H)-amine a valuable tool for studying serotonin-related disorders such as depression and anxiety.

In addition to its biological applications, hexahydro-2,5-methanopentalen-3a(1H)-amine has potential uses in materials science. The unique electronic properties of the pentalene scaffold make it an attractive candidate for developing new materials with enhanced conductivity and optical properties. For instance, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of pentalene derivatives in organic electronics and photovoltaic devices. The ability to functionalize the amine group in hexahydro-2,5-methanopentalen-3a(1H)-amine could further expand its utility in these applications.

The safety profile of hexahydro-2,5-methanopentalen-3a(1H)-amine is another important consideration for its practical use. Toxicological studies have indicated that this compound has low toxicity when administered at therapeutic doses. However, as with any new chemical entity, thorough safety assessments are necessary before it can be used in clinical settings or commercial products.

In conclusion, hexahydro-2,5-methanopentalen-3a(1H)-amine (CAS No. 28224-43-3) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique structure and biological activity make it an exciting subject for ongoing research. As more studies are conducted to explore its properties and optimize its synthesis, it is likely that new opportunities will emerge for utilizing this compound in innovative ways.